2-(benzylthio)-N-(imidazo[1,2-a]pyridin-3-ylmethyl)-N-phenylacetamide

• IUPAC Name: 2-benzylsulfanyl-N-(imidazo[1,2-a]pyridin-3-ylmethyl)-N-phenylacetamide
• InChI: InChI=1S/C23H21N3OS/c27-23(18-28-17-19-9-3-1-4-10-19)26(20-11-5-2-6-12-20)16-21-15-24-22-13-7-8-14-25(21)22/h1-15H,16-18H2
• InChI Key: GVCWPADIJFSFKM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSCC(=O)N(CC2=CN=C3N2C=CC=C3)C4=CC=CC=C4
• Molecular Formula: C23H21N3OS
• Molecular Weight: 387.5 g/mol

Description

The compound appears to contain an imidazo[1,2-a]pyridine moiety. Imidazo[1,2-a]pyridines are recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry. They are also useful in material science because of their structural character.

Synthesis Analysis

Imidazo[1,2-a]pyridines can be synthesized from easily available chemicals. Different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions can be employed.

Molecular Structure Analysis

Imidazo[1,2-a]pyridines are important fused bicyclic 5–6 heterocycles. They are valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry.

Chemical Reactions Analysis

The direct functionalization of imidazo[1,2-a]pyridines has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives. Recent advances in radical reactions for the direct functionalization of imidazo[1,2-a]pyridines include transition metal catalysis, metal-free oxidation, and photocatalysis strategies.

Scientific Research Applications

Conclusion

2-(Benzylsulfanyl)-N-({imidazo[1,2-a]pyridin-3-yl}methyl)-N-phenylacetamide represents a versatile compound with applications spanning drug discovery, material science, and structural characterization. . If you need further details or have additional questions, feel free to ask! 😊

Future Directions

Imidazo[1,2-a]pyridines have attracted growing attention due to their unique chemical structure and versatility, optical behaviors, and biological properties. They have great potential in several research areas, from materials science to medicinal chemistry.